Cas no 50276-96-5 (Ochnaflavone)

• Product Name: Ochnaflavone
• CAS No: 50276-96-5
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• CID: 374648
• PubChem ID: 5492110
• Update Time: 2025-04-19

Ochnaflavone Chemical and Physical Properties

Names and Identifiers

• Ochnaflavone7-O-β-D-gluco-pyranoside
• 4H-1-Benzopyran-4-one,2-[4-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenoxy]phenyl]-5,7-dihydroxy-
• Ochnaflavone
• 2,3-dihydroochnaflavone
• Ochinaflavone
• 2-[4-[5-(5,7-Dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenoxy]phenyl]-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2-[4-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenoxy]phenyl]-5,7-dihydroxy-
• 4H-1-Benzopyran-4-one, 2-(4-(5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenoxy)phenyl)-5,7-dihydroxy-
• AKOS016010710
• 50276-96-5
• SCHEMBL13829452
• 5B97Q9UZ5T
• 2-[4-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenoxy]phenyl]-5,7-dihydroxychromen-4-one
• Q17099497
• Ochnaflavone7-O-beta-D-gluco-pyranoside
• CHEBI:194126
• DTXSID70198281
• 2-(4-(5-(5,7-BIS(OXIDANYL)-4-OXIDANYLIDENE-CHROMEN-2-YL)-2-OXIDANYL-PHENOXY)PHENYL)-5,7-BIS(OXIDANYL)CHROMEN-4-ONE
• UNII-5B97Q9UZ5T
• 2-(4-(5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenoxy)phenyl)-5,7-dihydroxychromen-4-one
• 4H-1-Benzopyran-4-one, 2-04-05-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenoxy)phenyl)-5,7-dihydroxy-
• DTXCID00120772

• MDL： MFCD24369679
• Inchi： 1S/C30H18O10/c31-16-8-20(34)29-22(36)12-24(39-27(29)10-16)14-1-4-18(5-2-14)38-26-7-15(3-6-19(26)33)25-13-23(37)30-21(35)9-17(32)11-28(30)40-25/h1-13,31-35H
• InChI Key： NNPGECDACGBKDH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=CC(=C(C=1)OC1C=CC(=CC=1)C1=CC(C2C(=CC(=CC=2O1)O)O)=O)O)=O)O)O

Computed Properties

• Exact Mass: 538.09000
• Monoisotopic Mass: 538.089997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• Surface Charge: 0
• Tautomer Count: 828
• XLogP3: 5.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.622
• Boiling Point: 832.1°C at 760 mmHg
• Flash Point: 281.5°C
• Refractive Index: 1.77
• PSA: 170.80000
• LogP: 5.55370
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Ochnaflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone